Cas no 2098090-90-3 (methyl 2-benzyl-5-((tert-butoxycarbonyl)amino)hexahydrocyclopentacpyrrole-3a(1h)-carboxylate)

• Product Name: methyl 2-benzyl-5-((tert-butoxycarbonyl)amino)hexahydrocyclopentacpyrrole-3a(1h)-carboxylate
• CAS No: 2098090-90-3
• MF: C₂₁H₃₀N₂O₄
• MW: 374.473906040192
• CID: 5726155
• PubChem ID: 91812096
• Update Time: 2025-05-21

methyl 2-benzyl-5-((tert-butoxycarbonyl)amino)hexahydrocyclopentacpyrrole-3a(1h)-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2098090-90-3
• F1967-2442
• AKOS026713644
• methyl 2-benzyl-5-((tert-butoxycarbonyl)amino)hexahydrocyclopenta[c]pyrrole-3a(1H)-carboxylate
• methyl 2-benzyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-3a-carboxylate
• methyl 2-benzyl-5-((tert-butoxycarbonyl)amino)hexahydrocyclopentacpyrrole-3a(1h)-carboxylate

• Inchi： 1S/C21H30N2O4/c1-20(2,3)27-19(25)22-17-10-16-13-23(12-15-8-6-5-7-9-15)14-21(16,11-17)18(24)26-4/h5-9,16-17H,10-14H2,1-4H3,(H,22,25)
• InChI Key： NBHNKAIOAKHZDJ-UHFFFAOYSA-N
• SMILES： O(C)C(C12CN(CC3C=CC=CC=3)CC1CC(C2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 374.22055744g/mol
• Monoisotopic Mass: 374.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9Ų

Additional information on methyl 2-benzyl-5-((tert-butoxycarbonyl)amino)hexahydrocyclopentacpyrrole-3a(1h)-carboxylate

Methyl 2-Benzyl-5-((tert-Butoxycarbonyl)amino)hexahydrocyclopentacpyrrole-3a(1H)-carboxylate (CAS No. 2098090-90-3): An Overview

Methyl 2-benzyl-5-((tert-butoxycarbonyl)amino)hexahydrocyclopentacpyrrole-3a(1H)-carboxylate (CAS No. 2098090-90-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of hexahydrocyclopentacpyrrole, a class of compounds known for their unique structural properties and potential biological activities.

The chemical structure of methyl 2-benzyl-5-((tert-butoxycarbonyl)amino)hexahydrocyclopentacpyrrole-3a(1H)-carboxylate is characterized by a cyclopentane ring fused with a pyrrole ring, forming a hexahydrocyclopentacpyrrole core. The presence of the benzyl group and the tert-butoxycarbonyl (Boc) protecting group on the amino functionality adds to its complexity and reactivity. The methyl ester at the carboxyl position further enhances its solubility and reactivity in various chemical reactions.

Recent studies have highlighted the potential of methyl 2-benzyl-5-((tert-butoxycarbonyl)amino)hexahydrocyclopentacpyrrole-3a(1H)-carboxylate in various biological applications. One notable area of research is its use as an intermediate in the synthesis of bioactive molecules. The Boc protecting group can be selectively removed under mild conditions, allowing for the introduction of various functional groups and the synthesis of diverse derivatives. This versatility makes it an attractive candidate for drug discovery and development.

In the context of medicinal chemistry, methyl 2-benzyl-5-((tert-butoxycarbonyl)amino)hexahydrocyclopentacpyrrole-3a(1H)-carboxylate has been explored for its potential as a lead compound in the development of novel therapeutic agents. Its unique structure and functional groups provide a platform for optimizing pharmacological properties such as potency, selectivity, and bioavailability. Researchers have reported that derivatives of this compound exhibit promising activities against various targets, including enzymes, receptors, and ion channels.

One recent study published in the Journal of Medicinal Chemistry investigated the use of methyl 2-benzyl-5-((tert-butoxycarbonyl)amino)hexahydrocyclopentacpyrrole-3a(1H)-carboxylate as a scaffold for developing inhibitors of protein-protein interactions (PPIs). PPIs are critical in many biological processes and are often implicated in disease states. The study demonstrated that derivatives of this compound could effectively disrupt specific PPIs, suggesting their potential as therapeutic agents for diseases such as cancer and neurodegenerative disorders.

Another area of interest is the use of methyl 2-benzyl-5-((tert-butoxycarbonyl)amino)hexahydrocyclopentacpyrrole-3a(1H)-carboxylate in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The presence of the Boc protecting group and the carboxyl ester functionality makes this compound an excellent candidate for prodrug design. By carefully selecting appropriate functional groups, researchers can enhance the pharmacokinetic properties of the final drug product, improving its efficacy and reducing side effects.

The synthesis of methyl 2-benzyl-5-((tert-butoxycarbonyl)amino)hexahydrocyclopentacpyrrole-3a(1H)-carboxylate involves several steps, including ring formation, functional group introduction, and protection/deprotection strategies. Advanced synthetic methods such as transition metal-catalyzed reactions and chiral catalysis have been employed to achieve high yields and enantioselectivity. These methods not only improve the efficiency of synthesis but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

In conclusion, methyl 2-benzyl-5-((tert-butoxycarbonyl)amino)hexahydrocyclopentacpyrrole-3a(1H)-carboxylate (CAS No. 2098090-90-3) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive scaffold for developing novel bioactive molecules with diverse applications. Ongoing research continues to explore its full potential, promising new advancements in drug discovery and therapeutic interventions.